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An In-Depth Technical Guide to the Discovery and Development of Isoquinolinium-Based
Fluorescent Probes

Authored by Gemini, Senior Application Scientist

This guide provides a comprehensive exploration of isoquinolinium-based fluorescent probes,
intended for researchers, scientists, and professionals in drug development. We will delve into
the foundational principles, rational design, synthesis, and diverse applications of this versatile
class of fluorophores, moving beyond a simple recitation of facts to explain the causality behind
experimental choices and design principles.

The Emergence of the Isoquinolinium Scaffold: A
Privileged Structure in Fluorescence Sensing

Fluorescent probes are indispensable tools in modern chemical biology and diagnostics,
allowing for the real-time visualization of biological processes with high sensitivity and
spatiotemporal resolution.[1][2] The selection of a core fluorophore is a critical decision that

© 2026 BenchChem. All rights reserved. 1/17 Tech Support


https://www.benchchem.com/product/b1590725#bc-rfq
https://www.mdpi.com/1420-3049/27/14/4501
https://dspace.mit.edu/handle/1721.1/118216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

dictates the ultimate performance of a probe. While many scaffolds exist, isoquinolinium salts
have emerged as a particularly advantageous class of N-heterocyclic cationic compounds.[3]

Their utility stems from a combination of favorable intrinsic properties:

» Structural Rigidity and Polyaromatic Nature: This leads to high fluorescence quantum yields
and excellent photostability, crucial for long-term imaging experiments.[4][5]

» Inherent Cationic Charge: The positive charge on the nitrogen atom facilitates water solubility
and can be exploited for targeted accumulation within specific cellular organelles, such as
mitochondria, which possess a negative membrane potential.[6]

e Tunable Photophysical Properties: The isoquinolinium core is highly amenable to synthetic
modification, allowing for the precise tuning of its absorption and emission wavelengths,
Stokes shift, and quantum yield through the introduction of various substituents.[3][7]

These characteristics make the isoquinolinium scaffold a powerful and versatile platform for the
development of next-generation fluorescent sensors.

Rational Desigh and Synthetic Strategies

The development of a successful fluorescent probe is not a matter of chance but of deliberate,
rational design. The most effective and widely adopted design is the modular "fluorophore-
spacer-receptor” architecture.[8][9] This modularity allows for the independent optimization of
each component to achieve the desired sensing capabilities.

» Fluorophore: The isoquinolinium core, which serves as the signal reporter.

o Receptor (Recognition Unit): This component is responsible for selectively interacting with
the target analyte. The choice of receptor dictates the probe's specificity.

e Spacer: The linker connecting the fluorophore and receptor. Its nature is critical; it can be a
simple alkyl chain or a more complex structure designed to modulate the sensing
mechanism.
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Caption: The modular design of fluorescent probes.

Synthetic Methodologies

Several synthetic strategies have been developed to construct diverse isoquinolinium-based
probes.[3][4] The choice of method depends on the desired substitution pattern and the
complexity of the final molecule.
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. L Common
Synthetic Strategy Description Advantages L.
Applications
A direct and
straightforward

Alkylation of

Isoquinoline

method involving the
reaction of a
substituted
isoquinoline with an
alkyl halide.[3][5]

Simple, high-yielding

for many substrates.

General synthesis of
simple isoquinolinium
salts.

Transition-Metal-
Catalyzed C-H
Activation

A modern and
powerful technique
that allows for the
direct functionalization
of C-H bonds on the

isoquinoline ring.[4]

High atom economy,
allows for novel

substitution patterns.

Creating complex
probes with precisely
positioned functional

groups.

Goldberg—-Ullmann-
type Coupling

A copper-catalyzed
reaction used to form
C-N bonds, often for
attaching amide-
containing recognition
units.[10]

Good for attaching
specific receptor

moieties.

Synthesis of probes
for detecting enzyme
activity or specific

ions.

Rearrangement

Reactions

Involves the structural
reorganization of a
precursor molecule to
form the

isoquinolinium core.[5]

Access to unique and

complex scaffolds.

Niche applications
requiring highly

specialized structures.

Core Sensing Mechanisms: The "How" of Detection

The ability of a probe to signal the presence of an analyte is governed by a photophysical

process that is modulated by the binding event. Understanding these mechanisms is key to

interpreting experimental results and designing new sensors.

Photoinduced Electron Transfer (PET)
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PET is one of the most common "turn-on" sensing mechanisms.[11][12] In a PET-based probe,
the receptor has a lower oxidation potential than the excited fluorophore. Upon excitation, an
electron is transferred from the receptor to the fluorophore, quenching its fluorescence. When
the receptor binds to an analyte (e.g., a metal ion or a proton), its oxidation potential increases,
inhibiting the PET process and "turning on" the fluorescence.[9][13] The spacer is typically an
unconjugated linker to ensure the fluorophore and receptor are electronically decoupled in the
ground state.[12]
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Caption: The mechanism of Photoinduced Electron Transfer (PET).

Intramolecular Charge Transfer (ICT)

ICT occurs in molecules that contain both an electron-donating (D) group and an electron-
accepting (A) group connected by a 1t-conjugated system.[14][15] Upon photoexcitation, there
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is a significant redistribution of electron density from the donor to the acceptor, creating a large
dipole moment in the excited state.[14] This charge transfer state is highly sensitive to the
polarity of the local environment. Interaction with an analyte can modulate the electron-
donating or -accepting strength of the D or A groups, leading to a detectable shift in the
emission wavelength or intensity.[16][17]
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Caption: The process of Intramolecular Charge Transfer (ICT).

Excited-State Intramolecular Proton Transfer (ESIPT)

ESIPT is a phototautomerization process that occurs in molecules containing both a proton-
donating group (e.g., -OH) and a proton-accepting group (e.g., imine nitrogen) in close
proximity.[18][19] Upon excitation, the acidity and basicity of these groups increase, facilitating
an ultrafast proton transfer to form an excited-state keto-tautomer from the initial enol-form.[19]
This keto form then relaxes to its ground state by emitting a photon, resulting in an unusually
large Stokes shift.[18][20] This large separation between excitation and emission is highly
advantageous as it minimizes self-absorption and background interference.[18] Any interaction
with an analyte that disrupts the intramolecular hydrogen bond will inhibit the ESIPT process,
leading to a change in the fluorescence signal.
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Excited-State Intramolecular Proton Transfer (ESIPT)
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Caption: The cycle of Excited-State Intramolecular Proton Transfer (ESIPT).

Applications in Cellular Imaging and Diagnhostics

The true power of isoquinolinium probes lies in their application to complex biological

guestions. Their tunable nature has enabled the development of sensors for a wide range of

analytes and cellular parameters.

Sensing of lons and Small Molecules

e pH Sensing: The fluorescence of certain isoquinolinium derivatives is sensitive to

protonation, making them excellent probes for monitoring pH changes in real-time.[8] They
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have been used to image pH dynamics in diverse applications, from monitoring chemical
reactions like COz dissolution in alkaline media to tracking pH changes within cellular
organelles.[8]

Metal lon Detection: By incorporating specific chelating agents as receptor units,
isoquinolinium probes have been designed for the highly sensitive and selective detection of
various metal ions, such as Fe3* and Cd2*.[7] This is critical for environmental monitoring
and studying the roles of metal ions in biological systems.[21][22]

Thiophenol Detection: Probes have been constructed to react specifically with thiophenols,
releasing a fluorescent isoquinolinium species. This allows for the detection of these
environmentally relevant analytes with high sensitivity and selectivity, even in living cells.[23]

Imaging in Complex Biological Environments

Organelle Targeting: The modular design allows for the incorporation of targeting moieties
that direct the probe to specific subcellular locations.[24][25] For example, weakly basic
groups like morpholine can cause accumulation in acidic lysosomes, while the inherent
positive charge of the isoquinolinium core can target mitochondria.[6][26] This enables the
study of biological processes within the context of a specific organelle.

Sentinel Lymph Node (SLN) Mapping: Novel phenaleno isoquinolinium agents have been
developed for in vivo fluorescence imaging.[27] These probes accumulate rapidly in the
SLNs after injection and exhibit low toxicity, making them promising candidates for lymphatic
tracers in cancer diagnostics and surgery.[27]

Photophysical Properties of Representative Probes
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Validated Experimental Protocols

To ensure scientific integrity, the following protocols are provided as self-validating systems for

the synthesis, characterization, and application of a representative isoquinolinium-based probe.

Protocol: Synthesis of a Generic PET-based Probe for
Metal lons

This protocol describes the synthesis of a probe where an isoquinolinium fluorophore is linked

to a dipicolylamine (DPA) receptor, a common chelator for heavy metal ions.

Step 1: Synthesis of Brominated Linker-lsoquinoline
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To a solution of 6-hydroxyisoquinoline (1 eq.) in anhydrous acetone, add K=COs (3 eq.) and
1,3-dibromopropane (5 eq.).

Reflux the mixture for 24 hours under a nitrogen atmosphere.
Cool the reaction, filter off the solids, and evaporate the solvent under reduced pressure.

Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate
gradient) to yield 6-(3-bromopropoxy)isoquinoline.

Step 2: Alkylation to form the Isoquinolinium Fluorophore

Dissolve 6-(3-bromopropoxy)isoquinoline (1 eq.) in acetonitrile.
Add methyl iodide (1.5 eq.) and stir the mixture at 60°C for 12 hours in a sealed tube.
Cool the reaction to room temperature. The isoquinolinium salt will precipitate.

Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Step 3: Coupling with the DPA Receptor

Dissolve the methylated isoquinolinium salt (1 eq.) and dipicolylamine (1.2 eq.) in DMF.
Add Kz2COs (3 eq.) as a base.

Stir the reaction at 80°C for 18 hours.

Pour the reaction mixture into cold water to precipitate the product.

Collect the crude product by filtration and purify by recrystallization or column
chromatography to yield the final probe.

Characterize the final product using *H NMR, 3C NMR, and mass spectrometry.

Protocol: Live-Cell Imaging Workflow

This protocol outlines the use of an isoquinolinium probe for visualizing a target analyte (e.g.,

metal ions) in cultured mammalian cells.
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Live-Cell Imaging Workflow

1. Cell Culture
Plate cells on glass-bottom
dishes and grow to 70-80%
confluency.

2. Probe Loading
Prepare a stock solution of the
probe in DMSO. Dilute to a final
concentration (e.g., 1-10 uM) in

serum-free media.

'

3. Incubation
Replace cell media with the
probe-containing media and

incubate for 30-60 min at 37°C.

4. Washing
Wash cells 2-3 times with
pre-warmed PBS to remove
extracellular probe.

'

5. Analyte Stimulation
Add fresh media. Image baseline
fluorescence. Add analyte of
interest and acquire time-lapse images.

6. Imaging & Analysis
Image cells using a confocal

microscope with appropriate
laser lines and emission filters.
Quantify fluorescence intensity.

Click to download full resolution via product page

Caption: A typical workflow for live-cell fluorescence microscopy.

© 2026 BenchChem. All rights reserved. 11/17

Tech Support


https://www.benchchem.com/product/b1590725/docs?utm_src=pdf-body-img#discovery-and-development-of-isoquinolinium-based-fluorescent-probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Steps:

o Cell Preparation: Culture cells (e.g., HeLa or MCF-7) on glass-bottom confocal dishes.
Ensure cells are healthy and in the logarithmic growth phase.

e Probe Preparation: Prepare a 1 mM stock solution of the isoquinolinium probe in cell-culture
grade DMSO.

e Loading: Just before imaging, dilute the stock solution to a final working concentration
(typically 1-10 uM) in a suitable imaging buffer (e.g., Hanks' Balanced Salt Solution or
serum-free medium).

 Incubation: Remove the culture medium from the cells and add the probe-containing
solution. Incubate at 37°C in a CO:z incubator for a predetermined time (e.g., 30 minutes).

» Washing: Gently aspirate the loading solution and wash the cells three times with pre-
warmed phosphate-buffered saline (PBS) to remove any unbound, extracellular probe.

e Imaging: Add fresh imaging buffer to the dish. Mount the dish on the stage of a confocal
microscope.

o Data Acquisition: Acquire a baseline image. Then, introduce the stimulus (e.g., a solution
containing the target metal ion) and begin time-lapse imaging to capture the fluorescence
response.

o Controls: Always run parallel experiments, including cells without the probe
(autofluorescence control) and probe-loaded cells that are not stimulated (negative control),
to ensure the observed signal is specific.

Challenges and Future Outlook

Despite their successes, challenges remain in the field. The synthesis of more complex,
multifunctional probes can be synthetically demanding and low-yielding.[27] For in vivo
applications, issues of biocompatibility, cell permeability, and off-target effects must be
rigorously addressed.
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The future of isoquinolinium probe development is bright. Efforts are focused on creating
probes with near-infrared (NIR) emission for deeper tissue imaging, developing ratiometric
probes that provide built-in self-calibration to minimize environmental effects, and designing
"theranostic" agents that combine diagnostic imaging with therapeutic action.[3] The continued
rational design of these versatile fluorophores promises to further illuminate the intricate
workings of biological systems and aid in the development of novel diagnostics and therapies.

References

e Quinolinium-Based Fluorescent Probes for Dynamic pH Monitoring in Aqueous Media at
High pH Using Fluorescence Lifetime Imaging.

Discovery of novel phenaleno isoquinolinium-based fluorescence imaging agents for sentinel
lymph node mapping. PubMed.

Quinolinium-based fluorescent probes for the detection of thiophenols in environmental
samples and living cells. PubMed.

A Comparative Guide to Quinoline-Based Fluorescent Sensors for Heavy Metal lon
Detection. Benchchem.

Excited-state intramolecular proton transfer (ESIPT)-based fluorescent probes for biomarker
detection: design, mechanism, and application.

Synthesis of versatile fluorescent isoquinolinium salts and their applic

Photoinduced electron transfer (PeT) based fluorescent probes for cellular imaging and
disease therapy. Chemical Society Reviews (RSC Publishing).

What is Intramolecular Charge Transfer (ICT)?. Ossila.

Quinolizinium-based tunable pH fluorescent probes for imaging in live cells.

Rational Design and Facile Synthesis of a Highly Tunable Quinoline-Based Fluorescent
Small-Molecule Scaffold for Live Cell Imaging. PubMed.

Fluorescent probes for organelle-targeted bioactive species imaging. PMC - NIH.

Synthesis of versatile fluorescent Isoquinolinium salts and their applications.

Fluorescent Sensors for the Detection of Heavy Metal lons in Aqueous Media. PMC - NIH.
Excited-state intramolecular proton-transfer (ESIPT) based fluorescence sensors and
imaging agents. Chemical Society Reviews (RSC Publishing).

Rational design of small molecule fluorescent probes for biological applications. Organic &
Biomolecular Chemistry (RSC Publishing).

Recent Advances in Organelle-Targeted Fluorescent Probes. MDPI.

Fluorescent PET (Photoinduced Electron Transfer) sensors as potent analytical tools. Almac.
New fluorescent sensors based on thiazolinyl quinoline derivatives for metal ion detection.
Chula Digital Collections.

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40331316/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Rational design of an ultrabright quinolinium-fused rhodamine turn-on fluorescent probe for
highly sensitive detection of SO2 derivatives: Applications in food safety and bioimaging.

e Synthesis of versatile fluorescent isoquinolinium salts and their applications.

o Twisted intramolecular charge transfer (TICT) based fluorescent probes and imaging agents.
Chemical Society Reviews (RSC Publishing).

o Synthesis and Fluorescent Properties of Novel Isoquinoline Deriv

o Excited-state intramolecular proton-transfer (ESIPT) based fluorescence sensors and
imaging agents. PubMed.

e Photoinduced electron transfer (PeT) based fluorescent probes for cellular imaging and
disease therapy.

» Rational design of an ultrabright quinolinium-fused rhodamine turn-on fluorescent probe for
highly sensitive detection of SO2 derivatives: Applications in food safety and bioimaging.
PubMed.

e Photoinduced electron transfer (PeT) based fluorescent probes for cellular imaging and
disease therapy.

» Recent Progress in Fluorescent Probes For Metal lon Detection. Frontiers.

o Fluorescent probes for organelle-targeted bioactive species imaging. ResearchGate. [Link]

 Intramolecular charge transfer for optical applications. Journal of Applied Physics | AIP
Publishing.

e Development of Small-Molecule Fluorescent Probes Targeting Enzymes. MDPI.

o Fluorogenic probes for live-cell imaging of biomolecules. DSpace @MIT.

e The Fabrication and Mechanism of a Crystalline Organic Fluorescent Probe Based on
Photoinduced Electron Transfer. MDPI.

o Excited-State Proton Transfer for Biomarker Detection. MDPI.

o Fluorescent probes for organelle-targeted bioactive species imaging. Semantic Scholar.

o ICT-based fluorescent probes for intracellular pH and biological species detection.

o Excited state intramolecular proton transfer (ESIPT)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 14 /17 Tech Support


https://vertexaisearch.cloud.gorg/grounding-api-redirect/AUZIYQHkbOdN-mIvq1PBBvIK7PBQMF-rB1gNgvy6PfvIYsMRl7PQBN0Nug_LwD8eFjLbfCtW7cr3nzQd0x7HFEYEYntH48WvWsEtvDuMmTkbJ7xN8OfjbrVeZ731L_BPPN3SYsfXu8WR2VKNHKCy_2RS0ilKzKBneFJFFiqiIrSQHAoXba_hMF1W88_bc60NA9EwtqdRnkps2ng6AFlIpBd0OwC_9caq9_UlklrTmVZILCiKAiw=
https://www.benchchem.com/product/b1590725?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. mdpi.com [mdpi.com]
2. Fluorogenic probes for live-cell imaging of biomolecules [dspace.mit.edu]

3. Synthesis of versatile fluorescent isoquinolinium salts and their applications - PubMed
[pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. Synthesis of versatile fluorescent isoquinolinium salts and their applications - Journal of
Materials Chemistry B (RSC Publishing) [pubs.rsc.org]

6. mdpi.com [mdpi.com]
7. pdf.benchchem.com [pdf.benchchem.com]

8. Quinolinium-Based Fluorescent Probes for Dynamic pH Monitoring in Aqueous Media at
High pH Using Fluorescence Lifetime Imaging - PMC [pmc.ncbi.nlm.nih.gov]

9. almacgroup.com [almacgroup.com]
10. mdpi.com [mdpi.com]

11. Photoinduced electron transfer (PeT) based fluorescent probes for cellular imaging and
disease therapy - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

12. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
13. mdpi.com [mdpi.com]

14. ossila.com [ossila.com]

15. pubs.aip.org [pubs.aip.org]

16. researchgate.net [researchgate.net]

17. ICT-based fluorescent probes for intracellular pH and biological species detection - PMC
[pmc.ncbi.nlm.nih.gov]

18. Excited-state intramolecular proton transfer (ESIPT)-based fluorescent probes for
biomarker detection: design, mechanism, and application - Chemical Communications (RSC
Publishing) [pubs.rsc.org]

19. mdpi.com [mdpi.com]

20. Excited-state intramolecular proton-transfer (ESIPT) based fluorescence sensors and
imaging agents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

21. Fluorescent Sensors for the Detection of Heavy Metal lons in Aqueous Media - PMC
[pmc.ncbi.nlm.nih.gov]

22. Frontiers | Recent Progress in Fluorescent Probes For Metal lon Detection
[frontiersin.org]

© 2026 BenchChem. All rights reserved. 15/17 Tech Support


https://www.mdpi.com/1420-3049/27/14/4501
https://dspace.mit.edu/handle/1721.1/118216
https://pubmed.ncbi.nlm.nih.gov/40331316/
https://pubmed.ncbi.nlm.nih.gov/40331316/
https://www.researchgate.net/publication/391371835_Synthesis_of_versatile_fluorescent_Isoquinolinium_salts_and_their_applications
https://pubs.rsc.org/en/content/articlelanding/2025/tb/d5tb00286a
https://pubs.rsc.org/en/content/articlelanding/2025/tb/d5tb00286a
https://www.mdpi.com/1420-3049/26/1/217
https://pdf.benchchem.com/1619/A_Comparative_Guide_to_Quinoline_Based_Fluorescent_Sensors_for_Heavy_Metal_Ion_Detection.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10226165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10226165/
https://www.almacgroup.com/knowledge/wp-content/uploads/sites/10/2021/01/API_Fluorescent-PET-Photoinduced-Electron-Transfer-sensors-as-potent-analytical-tools_Article-2.pdf
https://www.mdpi.com/1420-3049/24/22/4070
https://pubs.rsc.org/en/content/articlelanding/2023/cs/d1cs01097b
https://pubs.rsc.org/en/content/articlelanding/2023/cs/d1cs01097b
https://researchportal.bath.ac.uk/en/publications/photoinduced-electron-transfer-pet-based-fluorescent-probes-for-c/
https://www.mdpi.com/1420-3049/28/19/6774
https://www.ossila.com/pages/intramolecular-charge-transfer
https://pubs.aip.org/aip/jap/article/133/2/020901/2869077/Intramolecular-charge-transfer-for-optical
https://www.researchgate.net/publication/385210933_Rational_design_of_an_ultrabright_quinolinium-fused_rhodamine_turn-on_fluorescent_probe_for_highly_sensitive_detection_of_SO2_derivatives_applications_in_food_safety_and_bioimaging
https://pmc.ncbi.nlm.nih.gov/articles/PMC10722144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10722144/
https://pubs.rsc.org/en/content/articlelanding/2023/cc/d2cc06556h
https://pubs.rsc.org/en/content/articlelanding/2023/cc/d2cc06556h
https://pubs.rsc.org/en/content/articlelanding/2023/cc/d2cc06556h
https://www.mdpi.com/2673-7256/5/1/2
https://pubs.rsc.org/en/content/articlelanding/2018/cs/c8cs00185e
https://pubs.rsc.org/en/content/articlelanding/2018/cs/c8cs00185e
https://pmc.ncbi.nlm.nih.gov/articles/PMC6386841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6386841/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.875241/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.875241/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 23. Quinolinium-based fluorescent probes for the detection of thiophenols in environmental
samples and living cells - PubMed [pubmed.ncbi.nim.nih.gov]

o 24. Fluorescent probes for organelle-targeted bioactive species imaging - PMC
[pmc.ncbi.nlm.nih.gov]

o 25. researchgate.net [researchgate.net]
e 26. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

e 27. Discovery of novel phenaleno isoquinolinium-based fluorescence imaging agents for
sentinel lymph node mapping - PubMed [pubmed.ncbi.nim.nih.gov]

e 28. Rational design of an ultrabright quinolinium-fused rhodamine turn-on fluorescent probe
for highly sensitive detection of SO2 derivatives: Applications in food safety and bioimaging -
PubMed [pubmed.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [discovery and development of isoquinolinium-based
fluorescent probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590725/docs#discovery-and-development-of-
isoquinolinium-based-fluorescent-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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